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For Researchers, Scientists, and Drug Development Professionals

UM-164 is recognized as a potent dual inhibitor targeting both c-Src and p38 mitogen-activated
protein kinases (MAPKS).[1] This guide provides a comparative analysis of UM-164's cross-
reactivity with other kinases, based on available data. It is important to note that a key
publication detailing the comprehensive kinome profiling of UM-164 has been retracted,
warranting caution in the interpretation of related findings. This guide will focus on publicly
available and confirmed data.

Primary Target Kinase Affinity

UM-164 demonstrates high affinity for its primary targets, the tyrosine kinase c-Src and the
serine/threonine kinases p38a and p38[3. The inhibitor binds to the inactive "DFG-out"
conformation of its target kinases. Quantitative data for the primary targets of UM-164 is
summarized in the table below.
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Kinase Target Measurement Value Reference
c-Src Kd 2.7nM [1]
p38a Potent Inhibition Not specified [1]
p38[3 Potent Inhibition Not specified [1]

Kinome-Wide Selectivity Profile

While the comprehensive kinome scan data from the original research has been retracted, the
initial findings suggested that UM-164 potently inhibits the Src and p38 kinase families. Without
access to the detailed supplementary data from the retracted publication, a full comparison of
UM-164's off-target profile against a broad panel of kinases cannot be provided at this time.
Researchers are advised to perform independent profiling to ascertain the full selectivity of UM-
164.

Experimental Protocols

The assessment of kinase inhibitor selectivity is commonly performed using binding assays.
The KINOMEscan™ platform from Eurofins Discovery is a widely used method for this purpose
and is relevant to the characterization of compounds like UM-164.

KINOMEscan™ Competition Binding Assay

This method quantitatively measures the binding of a test compound to a large panel of
kinases. The assay relies on a competition format between the test compound and an
immobilized, active-site directed ligand.

Experimental Workflow:
o Immobilization: A proprietary ligand is immobilized on a solid support.

e Kinase Binding: Kinases from a comprehensive panel are tagged and incubated with the
immobilized ligand, to which they bind.

o Competition: The test compound (e.g., UM-164) is added at various concentrations. If the
compound binds to the kinase, it will compete with the immobilized ligand and displace the
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kinase from the solid support.

» Quantification: The amount of kinase remaining bound to the solid support is measured using
guantitative PCR (qPCR) of the kinase tag.

o Data Analysis: The results are typically reported as the percentage of the kinase that remains
bound in the presence of the test compound compared to a DMSO control. A lower
percentage indicates stronger binding of the test compound. Dissociation constants (Kd) can
be determined by running the assay with a range of compound concentrations.
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Caption: A diagram illustrating the experimental workflow of the KINOMEscan™ competition
binding assay.

Signaling Pathways

UM-164's dual inhibition of c-Src and p38 MAPK has significant implications for downstream
signaling pathways involved in cell proliferation, migration, and survival.

e c-Src Signaling: c-Src is a non-receptor tyrosine kinase that plays a crucial role in regulating
various signaling pathways, including those initiated by receptor tyrosine kinases (RTKs) like
EGFR. Downstream effectors of c-Src include the Ras/MAPK and PI3K/Akt pathways.

¢ p38 MAPK Signaling: The p38 MAPK pathway is a key stress-activated pathway that
regulates inflammation, apoptosis, and cell cycle.
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The simultaneous inhibition of these two kinases by UM-164 can lead to a more potent anti-
cancer effect compared to targeting either kinase alone.
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Caption: A simplified diagram showing the primary signaling pathways inhibited by UM-164.

Conclusion

UM-164 is a high-affinity dual inhibitor of c-Src and p38 MAPKSs. While a comprehensive
analysis of its kinome-wide cross-reactivity is hampered by the retraction of key literature, the
available data confirms its potent activity against its primary targets. For a complete
understanding of its off-target effects, researchers should conduct independent, broad-panel
kinase profiling. The dual inhibitory mechanism of UM-164 presents a compelling strategy for
targeting signaling pathways central to cancer progression.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body-img#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b15610374/docs?utm_src=pdf-body#um-164-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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